Cas no 1427022-02-3 (4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid)
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1427022-02-3
- 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid
- CS-0290853
- 4-AMINO-1-(2-HYDROXY-ETHYL)-1H-PYRAZOLE-3-CARBOXYLICACID
- 4-AMINO-1-(2-HYDROXY-ETHYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
- EN300-804136
-
- Inchi: 1S/C6H9N3O3/c7-4-3-9(1-2-10)8-5(4)6(11)12/h3,10H,1-2,7H2,(H,11,12)
- InChI Key: SPRIYZANYROUGF-UHFFFAOYSA-N
- SMILES: OCCN1C=C(C(C(=O)O)=N1)N
Computed Properties
- Exact Mass: 171.06439116g/mol
- Monoisotopic Mass: 171.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 101Ų
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804136-0.05g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-804136-0.1g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-804136-0.25g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-804136-0.5g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-804136-1.0g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-804136-2.5g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-804136-5.0g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-804136-10.0g |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid |
1427022-02-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid
Introduction to 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1427022-02-3)
4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₇H₉N₃O₂, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and hydroxyethyl functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.
The compound’s structure consists of a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is functionalized with an amino group at the 4-position and a 2-hydroxyethyl side chain at the 1-position, while the 3-position bears a carboxylic acid group. Such structural features contribute to its reactivity and make it a valuable building block for constructing more complex pharmacophores.
In recent years, 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid has been extensively studied for its role in developing novel therapeutic agents. Its ability to serve as a precursor for various derivatives has been exploited in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyethyl group, in particular, provides a site for further chemical modifications, enabling the creation of prodrugs or conjugates that enhance bioavailability and target specificity.
One of the most compelling aspects of this compound is its application in medicinal chemistry research. Researchers have leveraged its scaffold to design molecules that interact with biological targets in innovative ways. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. The pyrazole moiety is known for its stability and compatibility with biological systems, making it an ideal candidate for drug discovery efforts.
The 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid market has seen steady growth due to its increasing demand in academic and industrial research settings. Pharmaceutical companies and biotech firms are particularly interested in its derivatives as they explore new treatment modalities for chronic diseases. The compound’s versatility allows chemists to tailor its properties by introducing additional functional groups or altering its core structure, thereby expanding its utility in drug development pipelines.
Recent advancements in synthetic methodologies have further enhanced the accessibility of 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid, making it more feasible for large-scale production. Techniques such as catalytic hydrogenation and enzymatic resolution have improved yield and purity, reducing costs associated with its synthesis. These improvements have opened doors for broader applications in pharmaceutical manufacturing and academic research.
The compound’s role in drug discovery extends beyond simple intermediates; it serves as a platform for exploring novel chemical entities (NCEs). By integrating 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid into high-throughput screening (HTS) campaigns, researchers can identify lead compounds with desired pharmacological profiles. Its structural motifs have been incorporated into libraries designed for virtual screening, accelerating the identification of promising candidates for further optimization.
In conclusion, 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1427022-02-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and synthetic flexibility position it as a crucial component in the development of next-generation therapeutics. As research continues to uncover new applications and refine synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1427022-02-3 (4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)